Cas no 137810-40-3 (3,9,11-trihydroxy-10-methyl[1]benzopyrano[3,4-b][1]benzopyran-6,12-dione)

• Product Name: 3,9,11-trihydroxy-10-methyl[1]benzopyrano[3,4-b][1]benzopyran-6,12-dione
• CAS No: 137810-40-3
• MF: C₁₇H₁₀O₇
• MW: 326.257105350494
• CID: 2044513
• PubChem ID: 12004175
• Update Time: 2025-04-21

3,9,11-trihydroxy-10-methyl[1]benzopyrano[3,4-b][1]benzopyran-6,12-dione Chemical and Physical Properties

Names and Identifiers

• boeavinone F
• boeravinone F
• boeravionone F
• 3,9,11-trihydroxy-10-methyl[1]benzopyrano[3,4-b][1]benzopyran-6,12-dione
• 6-Oxo-3,9,11-trihydroxy-10-methyl-6a,12a-didehydrorotenone
• 3,9,11-trihydroxy-10-methylchromeno[3,4-b]chromene-6,12-dione
• CHEMBL496644
• 3,9,11-trihydroxy-10-methylchromeno(3,4-b)chromene-6,12-dione
• 137810-40-3

• Inchi： 1S/C17H10O7/c1-6-9(19)5-11-13(14(6)20)15(21)12-8-3-2-7(18)4-10(8)24-17(22)16(12)23-11/h2-5,18-20H,1H3
• InChI Key： IRFJPHPNKCAISA-UHFFFAOYSA-N
• SMILES： CC1C(O)=C2C(OC3C(=O)OC4C(=CC=C(C=4)O)C=3C2=O)=CC=1O

Computed Properties

• Exact Mass: 326.04265265Da
• Monoisotopic Mass: 326.04265265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.042
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenoids